5-Cyclohexyl-1-pentyl-beta-D-maltoside

• CAS No.: 250692-65-0
• Product Name: 5-Cyclohexyl-1-pentyl-beta-D-maltoside
• Molecular Formula: C23H42O11
• Molecular Weight: 494.6 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-(5-cyclohexylpentoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C23H42O11/c24-11-14-16(26)17(27)19(29)23(32-14)34-21-15(12-25)33-22(20(30)18(21)28)31-10-6-2-5-9-13-7-3-1-4-8-13/h13-30H,1-12H2/t14-,15-,16-,17+,18-,19-,20-,21-,22-,23-/m1/s1
• Standard InChIKey: RVTGFZGNOSKUDA-ZNGNCRBCSA-N
• Isomeric SMILES: C1CCC(CC1)CCCCCO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O
• SMILES: C1CCC(CC1)CCCCCOC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
• Canonical SMILES: C1CCC(CC1)CCCCCOC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
• Appearance: Solid powder
• Description: CYMAL-5 is an additive for gel-based membrane proteomics.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: cyclohexyl-pentyl-beta-D-maltoside; cyclohexyl-pentyl-maltoside; CYMAL-5
• Reference: 1: McClelland LJ, Steele HB, Whitby FG, Mou TC, Holley D, Ross JB, Sprang SR, Bowler BE. Cytochrome c Can Form a Well-Defined Binding Pocket for Hydrocarbons. J Am Chem Soc. 2016 Dec 28;138(51):16770-16778. doi: 10.1021/jacs.6b10745. Epub 2016 Dec 19. PubMed PMID: 27990813; PubMed Central PMCID: PMC5564421.; 2: Adrien V, Rayan G, Reffay M, Porcar L, Maldonado A, Ducruix A, Urbach W, Taulier N. Characterization of a Biomimetic Mesophase Composed of Nonionic Surfactants and an Aqueous Solvent. Langmuir. 2016 Oct 11;32(40):10268-10275. Epub 2016 Sep 28. PubMed PMID: 27618561.; 3: Shah MB, Jang HH, Wilderman PR, Lee D, Li S, Zhang Q, Stout CD, Halpert JR. Effect of detergent binding on cytochrome P450 2B4 structure as analyzed by X-ray crystallography and deuterium-exchange mass spectrometry. Biophys Chem. 2016 Sep;216:1-8. doi: 10.1016/j.bpc.2016.05.007. Epub 2016 Jun 1. PubMed PMID: 27280734; PubMed Central PMCID: PMC4983516.; 4: Liu J, Shah MB, Zhang Q, Stout CD, Halpert JR, Wilderman PR. Coumarin Derivatives as Substrate Probes of Mammalian Cytochromes P450 2B4 and 2B6: Assessing the Importance of 7-Alkoxy Chain Length, Halogen Substitution, and Non-Active Site Mutations. Biochemistry. 2016 Apr 5;55(13):1997-2007. doi: 10.1021/acs.biochem.5b01330. Epub 2016 Mar 24. PubMed PMID: 26982502; PubMed Central PMCID: PMC4864431.; 5: Ilgü H, Jeckelmann JM, Gachet MS, Boggavarapu R, Ucurum Z, Gertsch J, Fotiadis D. Variation of the detergent-binding capacity and phospholipid content of membrane proteins when purified in different detergents. Biophys J. 2014 Apr 15;106(8):1660-70. doi: 10.1016/j.bpj.2014.02.024. PubMed PMID: 24739165; PubMed Central PMCID: PMC4008799.; 6: Wiktor M, Hartley O, Grzesiek S. Characterization of structure, dynamics, and detergent interactions of the anti-HIV chemokine variant 5P12-RANTES. Biophys J. 2013 Dec 3;105(11):2586-97. doi: 10.1016/j.bpj.2013.10.025. PubMed PMID: 24314089; PubMed Central PMCID: PMC3853082.; 7: Ellinger P, Kluth M, Stindt J, Smits SH, Schmitt L. Detergent screening and purification of the human liver ABC transporters BSEP (ABCB11) and MDR3 (ABCB4) expressed in the yeast Pichia pastoris. PLoS One. 2013 Apr 4;8(4):e60620. doi: 10.1371/journal.pone.0060620. Print 2013. PubMed PMID: 23593265; PubMed Central PMCID: PMC3617136.; 8: Bomholt J, Hélix-Nielsen C, Scharff-Poulsen P, Pedersen PA. Recombinant production of human Aquaporin-1 to an exceptional high membrane density in Saccharomyces cerevisiae. PLoS One. 2013;8(2):e56431. doi: 10.1371/journal.pone.0056431. Epub 2013 Feb 11. PubMed PMID: 23409185; PubMed Central PMCID: PMC3569440.; 9: Arachea BT, Sun Z, Potente N, Malik R, Isailovic D, Viola RE. Detergent selection for enhanced extraction of membrane proteins. Protein Expr Purif. 2012 Nov;86(1):12-20. doi: 10.1016/j.pep.2012.08.016. Epub 2012 Aug 31. PubMed PMID: 22963795.; 10: Zvonok N, Xu W, Williams J, Janero DR, Krishnan SC, Makriyannis A. Mass spectrometry-based GPCR proteomics: comprehensive characterization of the human cannabinoid 1 receptor. J Proteome Res. 2010 Apr 5;9(4):1746-53. doi: 10.1021/pr900870p. PubMed PMID: 20131867; PubMed Central PMCID: PMC3697753.; 11: Askolin S, Turkenburg JP, Tenkanen M, Uotila S, Wilson KS, Penttilä M, Visuri K. Purification, crystallization and preliminary X-ray diffraction analysis of the Trichoderma reesei hydrophobin HFBI. Acta Crystallogr D Biol Crystallogr. 2004 Oct;60(Pt 10):1903-5. Epub 2004 Sep 23. PubMed PMID: 15388947.; 12: Katayama H, Tabata T, Ishihama Y, Sato T, Oda Y, Nagasu T. Efficient in-gel digestion procedure using 5-cyclohexyl-1-pentyl-beta-D-maltoside as an additive for gel-based membrane proteomics. Rapid Commun Mass Spectrom. 2004;18(20):2388-94. PubMed PMID: 15386632.; 13: Dorjsuren D, Badralmaa Y, Mikovits J, Li A, Fisher R, Ricciardi R, Shoemaker R, Sei S. Expression and purification of recombinant Kaposi's sarcoma-associated herpesvirus DNA polymerase using a Baculovirus vector system. Protein Expr Purif. 2003 May;29(1):42-50. PubMed PMID: 12729724.; 14: Ju M, El Rassi Z. Enantioseparations by capillary electrophoresis using chiral glycosidic surfactants. I. Evaluation of cyclohexyl-pentyl-beta-D-maltoside surfactant. Electrophoresis. 1999 Sep;20(13):2766-71. PubMed PMID: 10532346.
• PubChem Compound: 5327073
• Last Modified: Nov 11 2021